Cas no 1978-37-6 (3-Fluoro-N-methylaniline)

3-Fluoro-N-methylaniline Properties

Names and Identifiers

• 3-Fluoro-N-methylaniline
• 3-fluoro-N-methylanilin
• 3-fluoro-N-methylbenzenamine
• 3-fluoro-N-methylbenzeneamine
• N-methyl-3-fluoroaniline
• N-methyl-meta-fluoroaniline
• 3-Fluoro-N-methylaniline 97%
• 3-Fluoro-N-methylaniline ,98%
• EN300-59275
• Benzenamine, 3-fluoro-N-methyl-
• RB3023
• 3-Fluoro-N-methylaniline, 97%
• SCHEMBL306546
• FT-0633948
• AS-54420
• Q-101228
• AKOS000253817
• Z335274194
• DTXSID90374601
• (3-fluoro-phenyl)-methyl-amine
• SY023183
• MFCD02683095
• FHYDHJXZZQCXOX-UHFFFAOYSA-N
• N-methyl-m-fluoroaniline
• AM62691
• 1978-37-6
• DB-044986
• 3-fluoro-N-methyl-aniline
• +Expand

• MDL： MFCD02683095
• InChIKey： FHYDHJXZZQCXOX-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8FN/c1-9-7-4-2-3-6(8)5-7/h2-5,9H,1H3
• SMILES： CNC1=CC=CC(=C1)F

Computed Properties

• Exact Mass: 125.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 125.064
• Heavy Atom Count: 9
• Complexity: 85
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• LogP: 1.94040
• PSA: 12.03000
• Refractive Index: n20/D 1.5390(lit.)
• Boiling Point: 94 °C/19 mmHg(lit.)
• Flash Point: Fahrenheit: 123.8 ° f
  Celsius: 51 ° c
  
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.1069 g/mL at 25 °C(lit.)